2,2,2-trifluoroethyl N-(prop-2-en-1-yl)carbamate
Overview
Description
“2,2,2-trifluoroethyl N-(prop-2-en-1-yl)carbamate” is a chemical compound with the molecular formula C6H8F3NO2 . It is also known as Carbamic acid, N-2-propen-1-yl-, 2,2,2-trifluoroethyl ester .
Molecular Structure Analysis
The molecular structure of this compound consists of six carbon atoms, eight hydrogen atoms, three fluorine atoms, one nitrogen atom, and two oxygen atoms . The molecular weight is 183.13 .Physical And Chemical Properties Analysis
The predicted density of this compound is 1.209±0.06 g/cm3 . The predicted boiling point is 176.4±40.0 °C . The molecular formula is C6H8F3NO2 .Scientific Research Applications
Flame Retardancy in Lithium-Ion Batteries
Compounds like Tris (2, 2, 2-Trifluoroethyl) Phosphate (TFP) have been used to enhance the safety of lithium-ion batteries by reducing flammability. The addition of such compounds into electrolytes as additives can significantly decrease the self-extinguishing time (SET), improving safety .
Organic Synthesis Reactions
Trifluoroethyl isatin ketimine, a compound with a similar trifluoroethyl group, has been involved in various organic synthesis reactions. These include [3 + 2] cycloaddition reactions for synthesizing complex molecules with potential pharmaceutical applications .
Functional Coatings with Tunable Wettability
Poly(fluoroacrylate)s with tunable surface hydrophobicity have been synthesized for potential application as functional coatings. These coatings can be achieved via radical copolymerization of related fluoroacrylates, suggesting that 2,2,2-trifluoroethyl N-(prop-2-en-1-yl)carbamate could be used in developing coatings with specific wettability and adhesion properties .
Transparent Diblock Copolymer Vesicles
The synthesis of highly transparent diblock copolymer vesicles has been performed using related compounds like 2,2,2-trifluoroethyl methacrylate (TFEMA) . Such vesicles have potential applications in drug delivery systems and nanotechnology .
properties
IUPAC Name |
2,2,2-trifluoroethyl N-prop-2-enylcarbamate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8F3NO2/c1-2-3-10-5(11)12-4-6(7,8)9/h2H,1,3-4H2,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZTMVEWXRERMAJE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCNC(=O)OCC(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8F3NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
183.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,2,2-trifluoroethyl N-(prop-2-en-1-yl)carbamate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-{[3-(2-Methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperazine hydrochloride](/img/structure/B1519474.png)
![2-[4-(aminomethyl)-2-methoxyphenoxy]-N,N-dimethylacetamide hydrochloride](/img/structure/B1519475.png)
![Isopropyl 4-[(2-chloropropanoyl)amino]benzoate](/img/structure/B1519476.png)
![(8-Benzyl-2,4-dioxo-1,3,8-triaza-spiro[4.5]dec-3-yl)-acetic acid](/img/structure/B1519482.png)
![N-[4-(1-aminoethyl)phenyl]cyclopropanecarboxamide hydrochloride](/img/structure/B1519484.png)
